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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the glass transition temperature (Tg) of
various Thiokol® grades of liquid polysulfide polymers. Understanding the Tg is crucial as it
dictates the material's physical state—transitioning from a rigid, glassy state to a soft, rubbery
state—and consequently, its operational temperature range and mechanical properties. This
document outlines the available data on the Tg of different Thiokol® grades, details the
experimental protocols for its determination, and provides a visual workflow for the
experimental process.

Thermal Properties of Thiokol® Grades

Direct, comparative data for the glass transition temperature of all specific Thiokol® grades is
not readily available in public literature. However, based on data for chemically similar
polysulfide polymers and the specified service temperature ranges, the following table
summarizes the available thermal properties. The glass transition temperature for polysulfide
polymers is consistently reported to be around -55°C.[1][2] This aligns with the lower end of the
service temperature range provided for grades such as Thiokol® LP-32.[3][4]
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Approximate Glass .
Service Temperature

Thiokol® Grade Transition Temperature
Range
(Tg)
General Polysulfide Polymers ~-55°C[1][2] Not Specified
5 General purpose, similar range
LP-2 Not Specified
to LP-32 expected
N General purpose, similar range
LP-3 Not Specified
to LP-32 expected
-54°C to 121°C (-65°F to
LP-32 Inferred to be approx. -54°C
250°F)[3][4]
N General purpose, similar range
LP-33 Not Specified

to LP-32 expected

It is important to note that the glass transition is not a sharp melting point but occurs over a
temperature range. The exact Tg can be influenced by factors such as the polymer's molecular
weight, degree of cross-linking, and the presence of any additives or fillers.

Experimental Protocols for Determining Glass
Transition Temperature

The glass transition temperature of polymers is typically determined using thermal analysis
techniques such as Differential Scanning Calorimetry (DSC) or Dynamic Mechanical Analysis
(DMA).

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique in which the difference in the amount of heat required to
increase the temperature of a sample and a reference is measured as a function of
temperature. The glass transition is observed as a step-like change in the heat flow curve.

Methodology:
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e Sample Preparation: A small sample of the cured Thiokol® polymer (typically 5-15 mg) is
accurately weighed and hermetically sealed in an aluminum DSC pan.

e Instrument Setup: The DSC instrument is purged with an inert gas, such as nitrogen, to
prevent oxidative degradation of the sample.

e Thermal Cycling: To erase any prior thermal history, the sample is often subjected to a heat-
cool-heat cycle. A typical procedure would be:

o Heat the sample to a temperature well above its expected Tg (e.g., 50°C) at a controlled
rate (e.g., 10-20°C/min).

o Cool the sample to a temperature well below its Tg (e.g., -100°C) at a controlled rate.

o Reheat the sample at a controlled rate (e.g., 10-20°C/min) through the glass transition
region. The data from this second heating scan is typically used for analysis.

o Data Analysis: The glass transition temperature is determined from the resulting heat flow
versus temperature curve. It is often taken as the midpoint of the step-like transition in the
heat flow.

Dynamic Mechanical Analysis (DMA)

DMA is a technique used to study the mechanical and viscoelastic properties of materials as a
function of temperature, time, and frequency. The glass transition is identified by a sharp
decrease in the storage modulus (E') and a peak in the loss modulus (E") or the damping factor
(tan 9).

Methodology (based on ASTM D7028 principles):

o Sample Preparation: A rectangular specimen of the cured Thiokol® polymer is prepared with
precise dimensions (e.g., length, width, and thickness).

e Instrument Setup: The specimen is mounted in the DMA instrument, typically in a flexural
(bending) or tensile oscillation mode.

o Test Parameters: The sample is subjected to a sinusoidal oscillating stress or strain at a
constant frequency (e.g., 1 Hz) while the temperature is increased at a constant rate (e.g., 3-
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5°C/min).

o Data Acquisition: The instrument measures the storage modulus (a measure of the elastic
response), the loss modulus (a measure of the viscous response), and tan delta (the ratio of
loss modulus to storage modulus) as a function of temperature.

o Data Analysis: The glass transition temperature can be reported as the temperature at which:
o The storage modulus shows a significant drop.
o The loss modulus reaches its peak.
o The tan delta curve reaches its peak.

Each of these points will yield a slightly different Tg value, so it is crucial to specify the criterion
used for reporting.

Experimental Workflow for Tg Determination

The following diagram illustrates the general workflow for determining the glass transition
temperature of a Thiokol® polymer sample.
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Sample Preparation

Start: Uncured Thiokol® Polymer

Cure Polymer Sample
(e.g., room temperature or heat cure)

Prepare Specimen for Analysis
(e.g., cut to size for DMA, weigh for DSC)

Thermal Analysis

Select Analysis Method

Heat Flow Measurement iscoelastic Properties Measurement

Differential Scanning Calorimetry (DSC) Dynamic Mechanical Analysis (DMA)

Data Processing & Reporting

Analyze DSC Curve: Analyze DMA Curves:
Identify midpoint of heat flow step Identify E' drop, E" peak, or tan 6 peak

Report Glass Transition Temperature (TQ)
(Specify method and criterion)

Click to download full resolution via product page

Caption: Workflow for determining the glass transition temperature of Thiokol® polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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